molecular formula C16H15NO4 B6407940 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxybenzoic acid, 95% CAS No. 1261915-88-1

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxybenzoic acid, 95%

Cat. No. B6407940
CAS RN: 1261915-88-1
M. Wt: 285.29 g/mol
InChI Key: XCGFMDXHGVJABZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxybenzoic acid (4-NECPA) is a derivative of the aromatic hydroxybenzoic acid family of compounds, and is an important intermediate in the synthesis of many pharmaceuticals and agrochemicals. It is a white, crystalline solid with a melting point of approximately 95°C, and is soluble in water, ethanol, and other organic solvents. 4-NECPA is also known as 4-nitrobenzoyloxyethanamine, 4-nitrobenzoyloxyethylamine, or 4-nitrobenzoyloxyethylamine hydrochloride.

Scientific Research Applications

4-NECPA has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and material science. In organic synthesis, it is used as a precursor for the synthesis of various pharmaceuticals and agrochemicals. In drug discovery, 4-NECPA has been used to synthesize potential lead compounds for drug development. In material science, it has been used as a building block for the synthesis of polymers.

Mechanism of Action

The mechanism of action of 4-NECPA is not well understood. However, it is believed to act as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the biosynthesis of prostaglandins and other inflammatory mediators. Additionally, 4-NECPA is thought to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the biosynthesis of leukotrienes.
Biochemical and Physiological Effects
4-NECPA has been shown to have anti-inflammatory, antipyretic, and analgesic effects in animal models. It has also been shown to have anti-tumor effects in cell culture studies. Additionally, 4-NECPA has been found to inhibit the activity of cyclooxygenase and 5-lipoxygenase enzymes, which are involved in the biosynthesis of inflammatory mediators.

Advantages and Limitations for Lab Experiments

The major advantage of using 4-NECPA in laboratory experiments is its relatively low cost and availability. Additionally, 4-NECPA is soluble in a variety of organic solvents, making it easy to work with. However, there are some limitations to using 4-NECPA in laboratory experiments. For example, it is not very stable and can easily decompose when exposed to light or heat.

Future Directions

There are a number of potential future directions for research involving 4-NECPA. These include further investigation into its mechanism of action, as well as its potential use in drug discovery and material science. Additionally, further research into its biochemical and physiological effects, as well as its potential therapeutic applications, could be beneficial. Finally, further research into its stability and storage conditions could help to optimize its use in laboratory experiments.

Synthesis Methods

4-NECPA can be synthesized by reacting 4-nitrobenzoyl chloride with ethylamine in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The product is then purified by recrystallization from ethanol.

properties

IUPAC Name

4-[3-(ethylcarbamoyl)phenyl]-2-hydroxybenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15NO4/c1-2-17-15(19)12-5-3-4-10(8-12)11-6-7-13(16(20)21)14(18)9-11/h3-9,18H,2H2,1H3,(H,17,19)(H,20,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCGFMDXHGVJABZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10691367
Record name 3'-(Ethylcarbamoyl)-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10691367
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

285.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxybenzoic acid

CAS RN

1261915-88-1
Record name 3'-(Ethylcarbamoyl)-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10691367
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.